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Compound of Interest

Compound Name: Arachidyl linoleate

Cat. No.: B15547072 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

arachidyl linoleate, a wax ester commonly used in cosmetics and research.

Arachidyl linoleate is not currently classified as a hazardous substance under the

Occupational Safety and Health Administration (OSHA) Hazard Communication Standard.[1][2]

[3][4] Safety Data Sheets (SDS) for its constituent components, arachidic acid and linoleic acid,

indicate that they are not considered hazardous and can be disposed of in accordance with

local regulations for non-hazardous waste.[2][3][4][5][6][7] However, it is imperative to consult

your institution's specific waste management policies and local regulations before proceeding

with any disposal method.

Summary of Chemical and Physical Properties
A clear understanding of a substance's properties is fundamental to its safe handling and

disposal. The following table summarizes the key quantitative data for arachidyl linoleate.
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Property Value Source

Molecular Formula C38H72O2 PubChem[8]

Molecular Weight 560.98 g/mol Guidechem[9]

Appearance Colorless liquid Guidechem[9]

Solubility Insoluble in water
Inferred from fatty acid ester

properties

Step-by-Step Disposal Procedures
If, after consulting your institution's Environmental Health and Safety (EHS) department and

local regulations, arachidyl linoleate is confirmed to be non-hazardous, the following general

disposal procedures can be followed.

1. Small Quantities (Typically < 100g):

Solid Waste Disposal:

Ensure the arachidyl linoleate is in a solid or absorbed state. Small liquid spills can be

absorbed using an inert material like vermiculite, sand, or earth.

Place the absorbed material or solid arachidyl linoleate into a securely sealed,

chemically compatible container.

Label the container clearly as "Arachidyl Linoleate (Non-Hazardous Waste)."

Dispose of the sealed container in the regular laboratory trash, designated for non-

hazardous solid waste.[10][11][12][13]

Liquid Waste Disposal (Drain Disposal - Use with Caution):

Important: Drain disposal is only permissible if explicitly allowed by your institution and

local wastewater regulations. Many institutions have strict policies against disposing of any

organic material down the drain.

Confirm that your local wastewater treatment facility can handle this type of compound.
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If permitted, flush with a large excess of water (at least 20 parts water to 1 part of the

chemical).[13] This helps to dilute the substance and prevent any potential issues in the

plumbing system.

Never pour undiluted arachidyl linoleate down the drain.

2. Large Quantities (Typically > 100g):

For larger quantities, it is always best practice to contact your institution's EHS department

for guidance.

They may recommend consolidating the waste in a designated, properly labeled container

for collection by a certified chemical waste disposal contractor.

3. Disposal of Contaminated Materials:

Any materials, such as personal protective equipment (PPE), paper towels, or absorbent

pads that have come into contact with arachidyl linoleoleate should be placed in a sealed

bag or container.

If the arachidyl linoleate is deemed non-hazardous, these contaminated materials can

typically be disposed of in the regular laboratory trash.

Experimental Protocols
No specific experimental protocols for the disposal of arachidyl linoleate were cited in the

searched literature. The disposal procedures provided are based on general guidelines for non-

hazardous laboratory chemicals.

Disposal Decision Workflow
The following diagram illustrates a logical workflow for determining the appropriate disposal

method for a laboratory chemical like arachidyl linoleate.
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Disposal Decision Workflow for Arachidyl Linoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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